Cas no 643094-08-0 (4-(Methoxycarbonyl)naphthalene-1-boronic acid, pinacol ester)
4-(Methoxycarbonyl)naphthalene-1-boronic acid is a versatile boronic acid derivative featuring a methoxycarbonyl substituent on the naphthalene ring. It offers excellent reactivity in Suzuki-Miyaura coupling reactions, providing high yields and selectivity. The pinacol ester group further enhances its utility, facilitating efficient transformations in organic synthesis.
643094-08-0 structure
Product Name:4-(Methoxycarbonyl)naphthalene-1-boronic acid, pinacol ester
CAS No:643094-08-0
MF:C18H21BO4
MW:312.167945623398
MDL:MFCD17015822
CID:836000
PubChem ID:22171326
Update Time:2025-08-02
4-(Methoxycarbonyl)naphthalene-1-boronic acid, pinacol ester Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-naphthoate
- 1-Naphthalenecarboxylic acid, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester
- 4-(METHOXYCARBONYL)NAPHTHALENE-1-BORONIC ACID,PINACOL ESTER
- MWKGABJHBKAZOW-UHFFFAOYSA-N
- AKOS022184128
- METHYL 4-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)NAPHTHALENE-1-CARBOXYLATE
- 643094-08-0
- DTXSID80623190
- AT25678
- SCHEMBL4468388
- EN300-7370185
- Z3241267687
- 4-(METHOXYCARBONYL)NAPHTHALENE-1-BORONIC ACID, PINACOL ESTER
- CS-0138245
- 4-(Methoxycarbonyl)naphthalene-1-boronic acid pinacol ester
- methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalene-1-carboxylate
- DB-087643
- SY286369
- Methyl4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-naphthoate
- BS-28987
- MFCD17015822
- 4-(Methoxycarbonyl)naphthalene-1-boronic acid, pinacol ester
-
- MDL: MFCD17015822
- Inchi: 1S/C18H21BO4/c1-17(2)18(3,4)23-19(22-17)15-11-10-14(16(20)21-5)12-8-6-7-9-13(12)15/h6-11H,1-5H3
- InChI Key: MWKGABJHBKAZOW-UHFFFAOYSA-N
- SMILES: O1B(C2=CC=C(C(=O)OC)C3C=CC=CC2=3)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 312.15300
- Monoisotopic Mass: 312.1532893g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 446
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- PSA: 44.76000
- LogP: 2.92560
4-(Methoxycarbonyl)naphthalene-1-boronic acid, pinacol ester Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-(Methoxycarbonyl)naphthalene-1-boronic acid, pinacol ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449039093-5g |
Methyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-naphthoate |
643094-08-0 | 95% | 5g |
$1024.10 | 2023-09-01 | |
| TRC | M329660-25mg |
4-(Methoxycarbonyl)naphthalene-1-boronic acid, pinacol ester |
643094-08-0 | 25mg |
$64.00 | 2023-05-17 | ||
| TRC | M329660-50mg |
4-(Methoxycarbonyl)naphthalene-1-boronic acid, pinacol ester |
643094-08-0 | 50mg |
$69.00 | 2023-05-17 | ||
| TRC | M329660-100mg |
4-(Methoxycarbonyl)naphthalene-1-boronic acid, pinacol ester |
643094-08-0 | 100mg |
$98.00 | 2023-05-17 | ||
| TRC | M329660-250mg |
4-(Methoxycarbonyl)naphthalene-1-boronic acid, pinacol ester |
643094-08-0 | 250mg |
$178.00 | 2023-05-17 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GU999-1g |
4-(Methoxycarbonyl)naphthalene-1-boronic acid, pinacol ester |
643094-08-0 | 95% | 1g |
2616.0CNY | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GU999-200mg |
4-(Methoxycarbonyl)naphthalene-1-boronic acid, pinacol ester |
643094-08-0 | 95% | 200mg |
747.0CNY | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GU999-50mg |
4-(Methoxycarbonyl)naphthalene-1-boronic acid, pinacol ester |
643094-08-0 | 95% | 50mg |
299.0CNY | 2021-08-05 | |
| Apollo Scientific | OR361347-1g |
4-(Methoxycarbonyl)naphthalene-1-boronic acid, pinacol ester |
643094-08-0 | 95% | 1g |
£75.00 | 2025-02-20 | |
| Apollo Scientific | OR361347-5g |
4-(Methoxycarbonyl)naphthalene-1-boronic acid, pinacol ester |
643094-08-0 | 95% | 5g |
£358.00 | 2025-02-20 |
4-(Methoxycarbonyl)naphthalene-1-boronic acid, pinacol ester Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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